Cas no 315227-34-0 (2-(2-chloro-4-nitrophenylamino)benzoxazole)

• Product Name: 2-(2-chloro-4-nitrophenylamino)benzoxazole
• CAS No: 315227-34-0
• MF: C₁₃H₈ClN₃O₃
• MW: 289.673921585083
• CID: 2120957
• PubChem ID: 85780429
• Update Time: 2025-04-21

2-(2-chloro-4-nitrophenylamino)benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-nitrophenylamino)benzoxazole
• 315227-34-0
• DA-06996

• Inchi： 1S/C13H8ClN3O3/c14-9-7-8(17(18)19)5-6-10(9)15-13-16-11-3-1-2-4-12(11)20-13/h1-7H,(H,15,16)
• InChI Key： MMTIPKBVNZJBMM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC1=NC2C=CC=CC=2O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 289.0254188Da
• Monoisotopic Mass: 289.0254188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.9Ų